![molecular formula C14H17N3OS B5300372 8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane](/img/structure/B5300372.png)
8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane is a chemical compound that has been the subject of scientific research in recent years. This compound is a spirocyclic derivative of the pyrimidine and azaspirodecane families, and it has shown potential for use in various applications, including medicinal chemistry and drug discovery.5]decane.
Mechanism of Action
The mechanism of action of 8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane is not fully understood. However, it has been suggested that the compound acts by inhibiting the activity of certain enzymes, such as kinases and phosphodiesterases. This inhibition can lead to a range of effects, including anti-inflammatory and anti-cancer activity.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. These include anti-inflammatory and anti-cancer activity, as well as effects on cell proliferation and apoptosis. The compound has also been shown to have effects on the immune system, including the modulation of cytokine production.
Advantages and Limitations for Lab Experiments
One of the main advantages of 8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane is its potential as a drug candidate. The compound has shown activity against a range of targets and has potential for use in the treatment of various diseases. However, there are also limitations to its use in lab experiments. The compound is relatively new, and its effects on humans are not fully understood. Further research is needed to fully understand the potential of this compound.
Future Directions
There are many future directions for research on 8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane. One area of interest is the development of new synthetic methods for the compound. This could lead to higher yields and purity, which would be beneficial for drug development. Another area of interest is the exploration of the compound's potential as a treatment for various diseases, including cancer and inflammation. Further research is needed to fully understand the potential of this compound and its applications in medicine and drug discovery.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential for use in various scientific research applications, including medicinal chemistry and drug discovery. The synthesis method has been optimized to provide high yields and purity of the compound. The compound has been shown to have activity against a range of targets, including kinases and phosphodiesterases, and has potential for use in the treatment of various diseases. Further research is needed to fully understand the potential of this compound and its applications in medicine and drug discovery.
Synthesis Methods
The synthesis of 8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane has been reported in the literature. The synthesis involves the reaction of 2-aminothiophene-3-carboxylic acid with 1,2-dibromoethane in the presence of a base to form the spirocyclic intermediate. This intermediate is then reacted with 2,4-dichloro-5-fluoropyrimidine to yield the final product. The synthesis method has been optimized to provide high yields and purity of the compound.
Scientific Research Applications
8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane has shown potential for use in various scientific research applications. One of the main areas of interest is its potential as a drug candidate. The compound has been shown to have activity against a range of targets, including kinases and phosphodiesterases. It has also been shown to have anti-inflammatory and anti-cancer properties.
properties
IUPAC Name |
8-thieno[2,3-d]pyrimidin-4-yl-1-oxa-8-azaspiro[4.5]decane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3OS/c1-3-14(18-8-1)4-6-17(7-5-14)12-11-2-9-19-13(11)16-10-15-12/h2,9-10H,1,3-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCZKBIIBMXNDFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCN(CC2)C3=C4C=CSC4=NC=N3)OC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.